Cas no 61909-89-5 (2H-Pyran-4-carbonitrile, 4-(3,4-dimethoxyphenyl)tetrahydro-)

• Product Name: 2H-Pyran-4-carbonitrile, 4-(3,4-dimethoxyphenyl)tetrahydro-
• CAS No: 61909-89-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 1630931
• PubChem ID: 760856
• Update Time: 2025-04-21

2H-Pyran-4-carbonitrile, 4-(3,4-dimethoxyphenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carbonitrile, 4-(3,4-dimethoxyphenyl)tetrahydro-
• CBMicro_034071
• 4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile
• BIM-0034076.P001
• SR-01000319953-1
• Oprea1_116313
• Cambridge id 5806612
• STK833975
• 61909-89-5
• Oprea1_693523
• SR-01000319953
• AKOS005201821

• Inchi： 1S/C14H17NO3/c1-16-12-4-3-11(9-13(12)17-2)14(10-15)5-7-18-8-6-14/h3-4,9H,5-8H2,1-2H3
• InChI Key： XDYRYWFZHIQUJF-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(C2C=CC(=C(C=2)OC)OC)CC1

Computed Properties

• Exact Mass: 247.12091
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes